Cas no 91599-86-9 (1-Benzyl-3,5-dimethylpiperidin-4-ol)

• Product Name: 1-Benzyl-3,5-dimethylpiperidin-4-ol
• CAS No: 91599-86-9
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 2174567
• PubChem ID: 23003666
• Update Time: 2025-04-21

1-Benzyl-3,5-dimethylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3,5-dimethylpiperidin-4-ol
• (3S,5R)-1-benzyl-3,5-diMethylpiperidin-4-ol
• N-benzyl-4-hydroxy-3,5-dimethylpiperidine
• UDYDEKZXNWJGHP-UHFFFAOYSA-N
• 1-Benzyl-3,5-dimethyl-piperidin-4-ol
• 91599-86-9
• 1-benzyl-3,5-dimethyl-4-hydroxypiperidine
• SCHEMBL914849
• DB-259413
• 3,5-dimethyl-4-hydroxy-N-benzylpiperidine

• Inchi： 1S/C14H21NO/c1-11-8-15(9-12(2)14(11)16)10-13-6-4-3-5-7-13/h3-7,11-12,14,16H,8-10H2,1-2H3
• InChI Key： UDYDEKZXNWJGHP-UHFFFAOYSA-N
• SMILES： OC1C(C)CN(CC2C=CC=CC=2)CC1C

Computed Properties

• Exact Mass: 219.162314293Da
• Monoisotopic Mass: 219.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.5Ų